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1-Chloro-6-methylisoquinolin-5-
Compound Name:

amine
CAS No.: 1093101-44-0
Cat. No.: B1429187
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An In-Depth Technical Guide to 1-Chloro-6-methylisoquinolin-5-amine (CAS 1093101-44-0)

Part 1: Executive Summary & Chemical Identity

1-Chloro-6-methylisoquinolin-5-amine is a high-value heterocyclic intermediate primarily
utilized in the synthesis of MCL-1 (Myeloid Cell Leukemia-1) inhibitors, a class of BH3 mimetics
targeting apoptosis evasion in hematological malignancies (e.g., Multiple Myeloma, AML). Its
structural uniqueness lies in the orthogonal reactivity of the C1-chloro group (electrophilic
handle for SNAr or Suzuki couplings) and the C5-amino group (nucleophilic handle for
amide/sulfonamide formation), allowing for the precise construction of macrocyclic drugs like
AZD5991 analogs.

Chemical Profile
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Property Specification

CAS Number 1093101-44-0

IUPAC Name 1-Chloro-6-methylisoquinolin-5-amine
Molecular Formula C10H9sCIN2

Molecular Weight 192.64 g/mol

Appearance Pale yellow to off-white solid

Melting Point 142-145 °C (decomposition >200 °C)

Soluble in DMSO, DMF, DCM; sparingly soluble

Solubility ) )
in water

C1-Electrophile (Cl), C5-Nucleophile (NH2), C6-

Key Functionalit
Y Y Methyl (Steric block)

Part 2: Synthesis & Manufacturing Protocol

The industrial synthesis of CAS 1093101-44-0 typically avoids direct nitration of the
isoquinoline ring due to poor regioselectivity. Instead, a de novo ring construction or
functionalization of a pre-formed lactam is preferred to ensure the 5-amino-6-methyl pattern is
established early.

Optimized Synthetic Workflow

The most robust route proceeds via the chlorination of 5-nitro-6-methylisoquinolin-1(2H)-one,
followed by a chemoselective reduction.

Step 1: Chlorination (Deoxychlorination)
e Reagents: Phosphorus Oxychloride (POCIs), catalytic DMF.
o Conditions: Reflux (105 °C), 3-5 hours.

e Mechanism: The lactam carbonyl oxygen attacks the electrophilic phosphorus, creating a
leaving group that is displaced by chloride.
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« Critical Control: Anhydrous conditions are required to prevent hydrolysis of the Vilsmeier-
Haack intermediate.

Step 2: Nitro Reduction
o Reagents: Iron powder (Fe), Ammonium Chloride (NH4Cl), Ethanol/Water.
o Conditions: 70-80 °C, vigorous stirring.

o Selectivity: Iron reduction is preferred over catalytic hydrogenation (H2/Pd-C) to avoid
simultaneous hydrogenolysis of the C1-Chlorine bond (dehalogenation).

Experimental Protocol (Step-by-Step)

1. Synthesis of 1-Chloro-5-nitro-6-methylisoquinoline

o Charge a reactor with 5-nitro-6-methylisoquinolin-1(2H)-one (1.0 eq) and POCIs (5.0 vol).
e Add DMF (0.1 eq) dropwise (exothermic).

e Heat to 105 °C and monitor by HPLC until starting material < 1%.

o Cool to ambient temperature and concentrate under reduced pressure to remove excess
POCls.

e Quench: Pour residue onto crushed ice/water (carefully!) and neutralize with saturated
NaHCOs to pH 8.

o Extract with Dichloromethane (DCM), dry over NazSOa, and concentrate.
e Yield: ~85-90% (Yellow solid).

2. Reduction to 1-Chloro-6-methylisoquinolin-5-amine

e Suspend the nitro intermediate (1.0 eq) in Ethanol/Water (4:1).

e Add Ammonium Chloride (5.0 eq) and Iron Powder (5.0 eq, 325 mesh).

e Heat to 80 °C for 2—4 hours. Monitor for the disappearance of the nitro peak.
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o Workup: Filter hot through a Celite pad to remove iron oxides. Wash the cake with hot
ethanol.

» Concentrate the filtrate. Resuspend in water and extract with Ethyl Acetate.
 Purification: Recrystallize from Ethanol/Heptane if necessary.
o Final Yield: ~75-80% (Off-white solid).

Part 3: Visualization of Synthesis & Logic

The following diagram illustrates the synthetic logic and the critical decision points (e.g.,
avoiding Pd/C to preserve the Cl-bond).
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Caption: Synthetic workflow prioritizing chemoselectivity to preserve the C1-Chlorine handle.
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Part 4: Therapeutic Applications (MCL-1 Inhibitors)

1-Chloro-6-methylisoquinolin-5-amine acts as the "warhead scaffold" for next-generation
MCL-1 inhibitors. MCL-1 (Myeloid Cell Leukemia-1) is a pro-survival protein often upregulated
in cancers resistant to BCL-2 inhibitors (like Venetoclax).

Mechanism of Action in Drug Design

» Scaffold Role: The isoquinoline ring mimics the BH3 domain of pro-apoptotic proteins (like
BIM or NOXA), fitting into the hydrophobic groove of MCL-1.

e C1-Chlorine Utility: This position is typically substituted (via SNAr) with a solubilizing group or
a linker that extends into the P2/P4 pockets of the MCL-1 protein.

e C5-Amine Utility: This amine forms a critical amide bond with a hydrophobic moiety (e.g., a
substituted benzothiophene or indole), which anchors the molecule deep within the protein's
binding cleft.

Key Drug Connections
e AZD5991 (AstraZeneca): A macrocyclic MCL-1 inhibitor.[1] While the final structure is

complex, the isoquinoline core is a structural analog used in the optimization of this class.

e AMG-176 (Amgen): Another MCL-1 inhibitor where substituted isoquinolines serve as key
pharmacophores.
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Inhibitor
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Caption: Mechanism of Action: The isoquinoline derivative displaces pro-apoptotic proteins
from MCL-1.

Part 5: Safety & Handling

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation).

o Storage: Store at 2—-8 °C (Refrigerate) under inert atmosphere (Argon/Nitrogen). The amine
is oxidation-sensitive over long periods.

» Handling: Use only in a chemical fume hood. Avoid contact with strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. aacrjournals.org [aacrjournals.org]

o 3. AMG-176 [tapotoclax| MCL-1 (myeloid cell leukemia-1) inhibitor | CAS 1883727-34-1 | Buy
AMG176 from Supplier InvivoChem [invivochem.com]

e To cite this document: BenchChem. [1-Chloro-6-methylisoquinolin-5-amine CAS number].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1429187/docs#1-chloro-6-methylisoquinolin-5-amine-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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